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Compound of Interest

Compound Name: 1-fluoro-2,4-dimethoxybenzene

Cat. No.: B091222

In-Depth Technical Guide: 1-Fluoro-2,4-
dimethoxybenzene

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 1-fluoro-2,4-dimethoxybenzene,

a versatile aromatic compound. It covers its fundamental physicochemical properties, its role in
organic synthesis, and its applications in medicinal chemistry and materials science.

Physicochemical Properties

The quantitative data for 1-fluoro-2,4-dimethoxybenzene are summarized below. This
compound is a white to light yellow clear liquid at room temperature.[1]
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Property Value Source

Molecular Formula CsHoFO2 [L1121[31[4115]

_ 156.16 g/mol (also cited as
Molecular Weight [L][2]3]05]106]
156.15 g/mol )

CAS Number 17715-70-7 [1][21[6]
Density 1.18 g/mL (at 25 °C) [1][6]
Boiling Point 210 °C [1][6]
Refractive Index n20D 1.51 [1][6]
Purity >98% (GC) [1][6]
Appearance \.Nhi-te to light yellow clear (1176}
liquid
Storage Room Temperature [11[3]

Applications in Synthesis and Research

1-Fluoro-2,4-dimethoxybenzene is a valuable intermediate and building block in various fields
of chemical research and development.

e Pharmaceutical and Agrochemical Synthesis: It serves as a key intermediate in the
production of pharmaceuticals and agrochemicals.[1][3][6][7] The presence of a fluorine atom
can enhance the metabolic stability and bioavailability of the resulting drug molecules.[1][3]
[6] Its methoxy groups facilitate electrophilic substitution reactions, making it a versatile tool
for constructing complex aromatic molecules.[3]

e Medicinal Chemistry: This compound is particularly useful in the design of fluorinated drugs,
which can exhibit enhanced biological activity.[1][6]

e Materials Science: It is incorporated into polymer formulations to improve thermal stability
and mechanical properties.[1][6][7]

» Analytical Chemistry: It can be employed as a standard in analytical methods for the
detection and quantification of substances in complex mixtures.[1][6][7]
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Experimental Protocols

Detailed experimental protocols are crucial for reproducibility. The following is an example of a
synthetic procedure involving a related isomer, demonstrating the type of information required
for a full whitepaper.

Example Protocol: Synthesis of 1-Fluoro-2,5-dimethoxy-4-nitrobenzene from 2-Fluoro-1,4-
dimethoxybenzene

This protocol describes the nitration of a similar compound, 2-fluoro-1,4-dimethoxybenzene,
which is an isomer of the topic compound.

e Preparation: A solution of nitric acid (HNOs, 64—66%, 143 mL) is cooled to O °C in a stirred
vessel.

e Addition of Reactant: 2-Fluoro-1,4-dimethoxybenzene (16.00 g, 0.10 mol) is added slowly to
the cooled nitric acid solution.

e Reaction: The solution is stirred for 10 minutes at 0 °C.

e Quenching: The reaction mixture is then poured onto 600 mL of ice water and stirred for an
additional 30 minutes, leading to the precipitation of the product.

« Isolation: The resulting solid, 1-fluoro-2,5-dimethoxy-4-nitrobenzene, is collected. This
synthesis reportedly achieves a 90% vyield.[8]

Visualizations

Diagrams are essential for illustrating relationships and workflows. Below is a conceptual
workflow illustrating the role of 1-fluoro-2,4-dimethoxybenzene as a synthetic building block.
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Caption: Synthetic utility of 1-fluoro-2,4-dimethoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-fluoro-2,4-dimethoxybenzene molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091222#1-fluoro-2-4-dimethoxybenzene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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